Cas no 2193067-55-7 (3-(2-bromophenyl)methyl-3-ethyl-3H-diazirine)

• Product Name: 3-(2-bromophenyl)methyl-3-ethyl-3H-diazirine
• CAS No: 2193067-55-7
• MF: C₁₀H₁₁BrN₂
• MW: 239.111741304398
• CID: 6615512
• PubChem ID: 165796212
• Update Time: 2025-05-21

3-(2-bromophenyl)methyl-3-ethyl-3H-diazirine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)methyl-3-ethyl-3H-diazirine
• 2193067-55-7
• 3-[(2-bromophenyl)methyl]-3-ethyl-3H-diazirine
• EN300-1693365

• Inchi： 1S/C10H11BrN2/c1-2-10(12-13-10)7-8-5-3-4-6-9(8)11/h3-6H,2,7H2,1H3
• InChI Key： KXIZNESCTWXDAI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC1(CC)N=N1

Computed Properties

• Exact Mass: 238.01056g/mol
• Monoisotopic Mass: 238.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 24.7Ų

Additional information on 3-(2-bromophenyl)methyl-3-ethyl-3H-diazirine

Compound CAS No. 2193067-55-7: 3-(2-Bromophenyl)methyl-3-ethyl-3H-diazirine

The compound with CAS number 2193067-55-7, known as 3-(2-bromophenyl)methyl-3-ethyl-3H-diazirine, is a unique organic compound that has garnered attention in the field of organic chemistry and materials science. This compound belongs to the class of diazirines, which are three-membered rings containing two nitrogen atoms and one carbon atom. The presence of a bromophenyl group and an ethyl substituent in its structure makes it particularly interesting for various applications.

Diazirines are known for their strained ring structure, which imparts them with reactivity and potential for use in click chemistry and other chemical transformations. The 3-(2-bromophenyl)methyl substituent in this compound adds to its versatility, as bromine atoms are often used as leaving groups in substitution reactions. This feature could make the compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have explored the use of diazirines in drug delivery systems and as precursors for bioactive molecules. The ethyl group attached to the diazirine ring in this compound could influence its solubility and stability, making it suitable for specific chemical environments. Researchers have also investigated the potential of such compounds in photoredox catalysis, where their reactivity under light conditions can be harnessed for selective chemical transformations.

The synthesis of 3-(2-bromophenyl)methyl-3-ethyl-3H-diazirine typically involves a multi-step process, including nucleophilic substitution and ring-closing reactions. The precise conditions required for its preparation highlight the importance of controlling reaction parameters to achieve high yields and purity. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the compound.

In terms of applications, this compound has shown promise in materials science, particularly in the development of novel polymers and coatings. Its ability to undergo controlled ring-opening reactions under specific conditions makes it a candidate for use in responsive materials that can adapt to environmental changes. Additionally, its bromophenyl group could facilitate cross-coupling reactions, opening avenues for its use in constructing complex aromatic systems.

Recent advancements in computational chemistry have allowed researchers to model the electronic properties and reactivity of 3-(2-bromophenyl)methyl-3-ethyl-3H-diazirine. These studies provide insights into its potential interactions with biological molecules and its stability under various conditions. Such computational approaches are increasingly being integrated with experimental work to accelerate drug discovery and material design processes.

The unique combination of structural features in this compound positions it as a valuable tool in both academic research and industrial applications. Its role as an intermediate in organic synthesis, coupled with its potential for use in advanced materials, underscores its significance in contemporary chemical research. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in diverse fields ranging from pharmaceuticals to electronics.